Cas no 61924-96-7 (Pyrrolidine,1-[3-[2,5-diethoxy-4-[(4-methylphenyl)thio]phenyl]-1-triazenyl]-)

• Product Name: Pyrrolidine,1-[3-[2,5-diethoxy-4-[(4-methylphenyl)thio]phenyl]-1-triazenyl]-
• CAS No: 61924-96-7
• MF: C₂₁H₂₈N₄O₂S
• MW: 400.537623405457
• CID: 1634543
• Update Time: 2024-09-12

Pyrrolidine,1-[3-[2,5-diethoxy-4-[(4-methylphenyl)thio]phenyl]-1-triazenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[3-[2,5-diethoxy-4-[(4-methylphenyl)thio]phenyl]-1-triazenyl]-
• Pyrrolidine, 1-[3-[2,5-diethoxy-4-[(4-methylphenyl)thio]phenyl]-2-triazen-1-yl]-

• Inchi： 1S/C21H28N4O2S/c1-4-26-19-15-21(28-17-10-8-16(3)9-11-17)20(27-5-2)14-18(19)22-23-24-25-12-6-7-13-25/h8-11,14-15H,4-7,12-13H2,1-3H3,(H,22,24)
• InChI Key： CVEOHCQVKYJOSD-UHFFFAOYSA-N
• SMILES： N1(NN=NC2=CC(OCC)=C(SC3=CC=C(C)C=C3)C=C2OCC)CCCC1

Computed Properties

• Exact Mass: 400.19354

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 554.5±60.0 °C(Predicted)
• PSA: 58.45
• pka: 3.97±0.20(Predicted)